Cas no 84560-01-0 (3-Octanone,8-hydroxy-2,6-dimethyl-)
84560-01-0 structure
Product Name:3-Octanone,8-hydroxy-2,6-dimethyl-
CAS No:84560-01-0
MF:C10H20O2
MW:172.264603614807
CID:723998
PubChem ID:3019961
Update Time:2025-04-19
3-Octanone,8-hydroxy-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Octanone,8-hydroxy-2,6-dimethyl-
- 8-hydroxy-2,6-dimethyloctan-3-one
- DTXSID201004843
- 1-hydroxy-3,7-di-methyloctan-6-one
- EINECS 283-188-9
- NS00060839
- 84560-01-0
-
- Inchi: 1S/C10H20O2/c1-8(2)10(12)5-4-9(3)6-7-11/h8-9,11H,4-7H2,1-3H3
- InChI Key: DCMADGNDUAGIQQ-UHFFFAOYSA-N
- SMILES: OCCC(C)CCC(C(C)C)=O
Computed Properties
- Exact Mass: 172.146
- Monoisotopic Mass: 172.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.911
- Boiling Point: 273.1°C at 760 mmHg
- Flash Point: 114°C
- Refractive Index: 1.44
3-Octanone,8-hydroxy-2,6-dimethyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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